Cas no 24762-44-5 (Triphenylphosphine-d15)

Triphenylphosphine-d15 Properties

Names and Identifiers

• Phosphine,tri(phenyl-d5)- (8CI,9CI)
• TRI(PHENYL-D5)PHOSPHINE
• [(2)H15]-triphenylphosphine
• 338761_ALDRICH
• I14-53205
• tri([2H5]phenyl)phosphine
• triphenylphosphine-d15
• tris-pentadeuteriophenyl-phosphane
• SCHEMBL1332780
• Triphenylphosphine-d15, 98 atom % D
• Triphenylphosphine-d15, 99 atom % D
• J-015664
• D98057
• Triphenylphosphan-d15
• tris(2,3,4,5,6-pentadeuteriophenyl)phosphane
• tris[(2,3,4,5,6-?H?)phenyl]phosphane
• DTXSID60452728
• AKOS015915851
• tris(2, 3, 4, 5, 6-pentadeuteriophenyl)phosphane
• 24762-44-5
• tris(2,3,4,5,6-Pentadeuteriophenyl)phosphane-d15; Phosphine, tri(phenyl-2,3,4,5,6-d5)- (ACI); Phosphine, tri(phenyl-d5)- (8CI, 9CI); Tri(phenyl-2,3,4,5,6-d5)phosphine (ACI); Perdeuterotriphenylphosphine; Tris(pentadeuterophenyl)phosphine
• +Expand

• InChIKey： RIOQSEWOXXDEQQ-KLHTYYPYSA-N
• Inchi： InChI=1S/C18H15P/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D,11D,12D,13D,14D,15D
• SMILES： C1([2H])=C([2H])C([2H])=C(C([2H])=C1[2H])P(C2=C([2H])C([2H])=C([2H])C([2H])=C2[2H])C3=C([2H])C([2H])=C([2H])C([2H])=C3[2H]

Computed Properties

• Exact Mass: 277.185288665g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 3
• Monoisotopic Mass: 277.185288665g/mol
• Heavy Atom Count: 19
• Complexity: 202
• Isotope Atom Count: 15
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 3.44480
• PSA: 13.59000
• Boiling Point: 377 °C
• Melting Point: 78-80 °C(lit.)
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 220℃
• Color/Form: liquid